molecular formula C28H51N9O10S2 B1264196 Homotrypanothione

Homotrypanothione

Cat. No. B1264196
M. Wt: 737.9 g/mol
InChI Key: XMVRDWGUVWNOBX-MUGJNUQGSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Homotrypanothione is a peptide.

Scientific Research Applications

Molecular and Genetic Analysis

In the realm of scientific research, particularly in genetics and molecular biology, the study of specific molecules like homotrypanothione involves exploring their roles within biological systems, their genetic expressions, and their potential applications in medicine and pharmacology. Although direct studies on homotrypanothione were not found, research methodologies and applications in molecular biology provide insights into how such compounds could be studied and utilized.

  • Genetic Markers and Molecular Evolution

    Molecular research often involves the study of genetic markers to understand evolutionary processes and genetic diversity within populations. For instance, Estoup, Jarne, and Cornuet (2002) discuss homoplasy and mutation models at microsatellite loci, highlighting the complexities of molecular evolution and its implications for population genetics analysis. This type of research is critical for understanding how compounds like homotrypanothione might evolve or be conserved across different species, providing insights into their biological functions and potential applications in biotechnology and medicine (Estoup, Jarne, & Cornuet, 2002).

  • Molecular Research Techniques

    The application of molecular research techniques, such as the analysis of variance (ANOVA) and other statistical methods, is crucial for assessing genetic diversity and the effects of specific compounds on biological systems. Acutis, Scaglia, and Confalonieri (2012) review the use of ANOVA in agronomic research, emphasizing the importance of correct statistical applications in interpreting experimental results. This underscores the significance of rigorous research methodologies in studying compounds like homotrypanothione, ensuring accurate interpretation of their biological impacts (Acutis, Scaglia, & Confalonieri, 2012).

properties

Product Name

Homotrypanothione

Molecular Formula

C28H51N9O10S2

Molecular Weight

737.9 g/mol

IUPAC Name

(2S)-2-amino-5-[[(2R)-1-[[2-[5-[3-[[2-[[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-sulfanylpropanoyl]amino]acetyl]amino]propylamino]pentylamino]-2-oxoethyl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid

InChI

InChI=1S/C28H51N9O10S2/c29-17(27(44)45)5-7-21(38)36-19(15-48)25(42)34-13-23(40)32-11-3-1-2-9-31-10-4-12-33-24(41)14-35-26(43)20(16-49)37-22(39)8-6-18(30)28(46)47/h17-20,31,48-49H,1-16,29-30H2,(H,32,40)(H,33,41)(H,34,42)(H,35,43)(H,36,38)(H,37,39)(H,44,45)(H,46,47)/t17-,18-,19-,20-/m0/s1

InChI Key

XMVRDWGUVWNOBX-MUGJNUQGSA-N

Isomeric SMILES

C(CCNCCCNC(=O)CNC(=O)[C@H](CS)NC(=O)CC[C@@H](C(=O)O)N)CCNC(=O)CNC(=O)[C@H](CS)NC(=O)CC[C@@H](C(=O)O)N

Canonical SMILES

C(CCNCCCNC(=O)CNC(=O)C(CS)NC(=O)CCC(C(=O)O)N)CCNC(=O)CNC(=O)C(CS)NC(=O)CCC(C(=O)O)N

synonyms

homotrypanothione
N(1),N(9)-bis(glutathionyl)aminopropylcadaverine

Origin of Product

United States

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